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Compound of Interest

Compound Name: 3,5-dimethyloxan-4-ol

CAS No.: 1420815-91-3

Cat. No.: B1524051

Get Quote

Executive Summary & Chemical Identity
3,5-Dimethyloxan-4-ol (IUPAC: 3,5-dimethyltetrahydropyran-4-ol) is a saturated oxygen

heterocycle functioning primarily as a high-value chiral building block and pharmacophore in

modern drug discovery. While not an active pharmaceutical ingredient (API) in isolation, its

structural motif is critical in modulating the physicochemical properties (LogP, metabolic

stability) of kinase inhibitors and polyketide mimetics.

Unlike the planar 3,5-dimethyl-4-pyrone from which it is often derived, the tetrahydro- derivative

introduces significant stereochemical complexity (three contiguous stereocenters), allowing for

precise spatial tuning of ligand-protein interactions.
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Property Data

IUPAC Name 3,5-dimethyltetrahydropyran-4-ol

CAS Registry
142472-78-2 (Generic), Specific stereoisomers

vary

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.19 g/mol

Key Application
Scaffold for TBK1/IKKε inhibitors; Fragrance

intermediate

Stereocenters C3, C4, C5 (Pseudo-asymmetric potential)

Biological Activity & Pharmacological Relevance[1]
[2][3][4][5]
Role in Kinase Inhibition (TBK1/IKKε)
The most authoritative biological context for 3,5-dimethyloxan-4-ol lies in its application as a

structural surrogate for cyclohexyl or piperidinyl groups in TBK1 (TANK-binding kinase 1) and

IKKε (IκB kinase-epsilon) inhibitors. These kinases are pivotal in the innate immune response

(STING pathway) and oncogenesis.

Mechanism of Action (Scaffold Level):

Metabolic Blocking: The methyl groups at C3 and C5 block the common metabolic "soft

spots" (oxidative hydroxylation) often found on unsubstituted tetrahydropyran rings.

Conformational Locking: The 3,5-diaxial or diequatorial substitution forces the pyran ring

into a rigid chair conformation. This reduces the entropic penalty upon binding to the

kinase ATP-binding pocket.

Solubility Enhancement: The ether oxygen functions as a hydrogen bond acceptor,

improving aqueous solubility compared to a carbocyclic analog (e.g., 3,5-

dimethylcyclohexanol).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1524051/docs?utm_src=pdf-body#technical-monograph-3-5-dimethyloxan-4-ol-as-a-bioactive-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olfactory and Pheromonal Activity
While primarily a pharma intermediate, the molecule shares structural homology with

stegobinone (the sex pheromone of the drugstore beetle, Stegobium paniceum) and various

wood-derived volatiles.

Olfactory Profile: "Oxan-4-ol" derivatives typically exhibit floral, woody, and minty notes. The

3,5-dimethyl substitution pattern often shifts the profile towards earthy/musty nuances,

relevant for specific fragrance accords or pest control semiochemicals.

Stereochemical Analysis & SAR Logic
The biological activity of 3,5-dimethyloxan-4-ol is strictly governed by its stereochemistry. The

reduction of the ketone precursor generates multiple diastereomers.

Isomer A (all-cis / meso): The hydroxyl and both methyls are equatorial (or axial/equatorial

depending on chair flip). This is often the thermodynamically preferred isomer.

Isomer B (racemic): Trans-relationships between methyls and hydroxyl.

Graphviz Diagram: SAR & Pharmacophore Logic The following diagram illustrates how the 3,5-
dimethyloxan-4-ol scaffold integrates into a bioactive ligand system.
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Caption: Pharmacophore contributions of the 3,5-dimethyloxan-4-ol scaffold to drug efficacy.

Experimental Protocols: Synthesis & Isolation
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Synthesis via Catalytic Hydrogenation
The most robust route to 3,5-dimethyloxan-4-ol is the reduction of 3,5-dimethyl-4-pyrone. This

method is preferred for its scalability and atom economy.

Reagents:

Substrate: 3,5-Dimethyl-4H-pyran-4-one (CAS: 1123-09-7)

Catalyst: Raney Nickel (active) or 5% Rh/Al₂O₃ (for stereocontrol)[1]

Solvent: Ethanol or Methanol (anhydrous)[1]

Conditions: 50–80 bar H₂, 80–100°C.

Step-by-Step Protocol:

Preparation: Charge a high-pressure autoclave (Hastelloy or Stainless Steel) with 3,5-

dimethyl-4-pyrone (10.0 g, 80.6 mmol) dissolved in Ethanol (100 mL).

Catalyst Addition: Add Raney Nickel (1.0 g, 10 wt% loading) under an inert argon

atmosphere. Caution: Raney Nickel is pyrophoric.

Hydrogenation: Pressurize the vessel to 50 bar with H₂ gas. Heat the mixture to 90°C with

vigorous stirring (1000 rpm) to overcome gas-liquid mass transfer limitations.

Monitoring: Monitor reaction progress via GC-MS. The ketone carbonyl reduction is the rate-

limiting step after the double bond saturation.

Work-up: Cool to room temperature. Vent H₂. Filter the catalyst through a celite pad (keep

wet to prevent ignition).

Purification: Concentrate the filtrate under reduced pressure. The residue is a mixture of

diastereomers.

Isomer Separation: Use flash column chromatography (Silica gel, Hexane:EtOAc 8:2) to

separate the cis (major) and trans isomers if required for SAR studies.
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Graphviz Diagram: Synthetic Pathway
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Caption: Sequential reduction pathway from pyrone precursor to the target alcohol.

Analytical Characterization Standards
To ensure scientific integrity, the synthesized compound must be validated against the following

spectral markers.
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Technique Expected Signal Characteristics

¹H NMR (CDCl₃)

δ 3.4–3.8 ppm: Multiplets corresponding to

C2/C6 methylene protons (ether adjacent). δ

3.0–3.2 ppm: Methine proton at C4 (CH-OH).

Coupling constants (

) reveal axial/equatorial orientation.[1] δ 0.9–1.1

ppm: Methyl doublets.[1]

¹³C NMR

~70–75 ppm: C2/C6 (Ether carbons). ~70–72

ppm: C4 (Alcohol carbon). ~15–18 ppm: Methyl

carbons.[1]

MS (EI)
m/z 130 [M]+: Molecular ion (often weak).[1] m/z

85: Loss of ethoxy/fragmentation of the ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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